Cas no 1427473-64-0 (Pyridine, 2-fluoro-5-(1H-pyrazol-4-yl)-)

• Product Name: Pyridine, 2-fluoro-5-(1H-pyrazol-4-yl)-
• CAS No: 1427473-64-0
• MF: C₈H₆FN₃
• MW: 163.151744365692
• CID: 5915840
• PubChem ID: 86696252
• Update Time: 2025-05-25

Pyridine, 2-fluoro-5-(1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-fluoro-5-(1H-pyrazol-4-yl)-
• 2-fluoro-5-(1H-pyrazol-4-yl)pyridine
• 1427473-64-0
• VLVIREJPDOLEMK-UHFFFAOYSA-N
• EN300-745901
• SCHEMBL14783574

• Inchi： 1S/C8H6FN3/c9-8-2-1-6(3-10-8)7-4-11-12-5-7/h1-5H,(H,11,12)
• InChI Key： VLVIREJPDOLEMK-UHFFFAOYSA-N
• SMILES： C1(F)=NC=C(C2=CNN=C2)C=C1

Computed Properties

• Exact Mass: 163.05457537g/mol
• Monoisotopic Mass: 163.05457537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.318±0.06 g/cm3(Predicted)
• Boiling Point: 385.1±32.0 °C(Predicted)
• pka: 11.82±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on Pyridine, 2-fluoro-5-(1H-pyrazol-4-yl)-

Recent Advances in the Study of Pyridine, 2-fluoro-5-(1H-pyrazol-4-yl)- (CAS: 1427473-64-0) in Chemical Biology and Pharmaceutical Research

The compound Pyridine, 2-fluoro-5-(1H-pyrazol-4-yl)- (CAS: 1427473-64-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, featuring a pyridine core substituted with a fluorine atom and a pyrazole moiety, has been explored for its role in modulating biological targets, particularly in the context of kinase inhibition and drug discovery. Recent studies have highlighted its utility as a versatile scaffold for the development of novel small-molecule inhibitors.

One of the key areas of investigation has been the compound's interaction with protein kinases, a class of enzymes implicated in numerous diseases, including cancer and inflammatory disorders. Researchers have synthesized and evaluated derivatives of Pyridine, 2-fluoro-5-(1H-pyrazol-4-yl)- to assess their binding affinity and selectivity against specific kinase targets. Preliminary results indicate that the fluorine substitution at the 2-position of the pyridine ring enhances the compound's metabolic stability and bioavailability, while the pyrazole group contributes to favorable interactions with the kinase active site.

In a recent study published in the Journal of Medicinal Chemistry, a series of analogs derived from Pyridine, 2-fluoro-5-(1H-pyrazol-4-yl)- were screened for their inhibitory activity against a panel of kinases. The lead compound demonstrated potent inhibition of a clinically relevant kinase target, with an IC50 value in the low nanomolar range. Structural analysis via X-ray crystallography revealed that the compound forms critical hydrogen bonds and hydrophobic interactions within the kinase ATP-binding pocket, providing insights for further optimization.

Beyond kinase inhibition, Pyridine, 2-fluoro-5-(1H-pyrazol-4-yl)- has also been investigated for its potential in other therapeutic areas. For instance, its role as a building block in the synthesis of radiopharmaceuticals has been explored, leveraging the fluorine atom for positron emission tomography (PET) imaging applications. Additionally, its incorporation into metal-organic frameworks (MOFs) has been studied for drug delivery systems, where its chemical stability and functional groups enable controlled release of therapeutic agents.

The synthetic accessibility of Pyridine, 2-fluoro-5-(1H-pyrazol-4-yl)- has further facilitated its use in high-throughput screening campaigns. Recent advancements in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have enabled the efficient preparation of diverse derivatives, accelerating structure-activity relationship (SAR) studies. These efforts have identified promising candidates for preclinical development, with some compounds exhibiting favorable pharmacokinetic profiles in animal models.

Despite these promising findings, challenges remain in the optimization of Pyridine, 2-fluoro-5-(1H-pyrazol-4-yl)--based compounds. Issues such as off-target effects and potential toxicity require careful consideration during lead optimization. Future research directions may include the exploration of prodrug strategies to enhance tissue specificity and the integration of computational modeling to predict and mitigate adverse effects.

In conclusion, Pyridine, 2-fluoro-5-(1H-pyrazol-4-yl)- (CAS: 1427473-64-0) represents a compelling scaffold in chemical biology and drug discovery. Its versatility, combined with recent advancements in synthetic and analytical techniques, positions it as a valuable tool for the development of next-generation therapeutics. Ongoing research efforts are expected to further elucidate its potential and expand its applications in the pharmaceutical industry.